Cas no 433956-86-6 (N-(3-bromophenyl)-1-benzofuran-2-carboxamide)
N-(3-bromophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-(3-bromophenyl)-1-benzofuran-2-carboxamide
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- Inchi: 1S/C15H10BrNO2/c16-11-5-3-6-12(9-11)17-15(18)14-8-10-4-1-2-7-13(10)19-14/h1-9H,(H,17,18)
- InChI Key: QXXJKCVHFOPREC-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2C=C1C(NC1=CC=CC(Br)=C1)=O
N-(3-bromophenyl)-1-benzofuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7447724-0.05g |
N-(3-bromophenyl)-1-benzofuran-2-carboxamide |
433956-86-6 | 95.0% | 0.05g |
$65.0 | 2025-04-22 | |
| Enamine | EN300-7447724-0.1g |
N-(3-bromophenyl)-1-benzofuran-2-carboxamide |
433956-86-6 | 95.0% | 0.1g |
$96.0 | 2025-04-22 | |
| Enamine | EN300-7447724-0.25g |
N-(3-bromophenyl)-1-benzofuran-2-carboxamide |
433956-86-6 | 95.0% | 0.25g |
$136.0 | 2025-04-22 | |
| Enamine | EN300-7447724-0.5g |
N-(3-bromophenyl)-1-benzofuran-2-carboxamide |
433956-86-6 | 95.0% | 0.5g |
$256.0 | 2025-04-22 | |
| Enamine | EN300-7447724-1.0g |
N-(3-bromophenyl)-1-benzofuran-2-carboxamide |
433956-86-6 | 95.0% | 1.0g |
$355.0 | 2025-04-22 | |
| Enamine | EN300-7447724-2.5g |
N-(3-bromophenyl)-1-benzofuran-2-carboxamide |
433956-86-6 | 95.0% | 2.5g |
$697.0 | 2025-04-22 | |
| Enamine | EN300-7447724-5.0g |
N-(3-bromophenyl)-1-benzofuran-2-carboxamide |
433956-86-6 | 95.0% | 5.0g |
$1033.0 | 2025-04-22 | |
| Enamine | EN300-7447724-10.0g |
N-(3-bromophenyl)-1-benzofuran-2-carboxamide |
433956-86-6 | 95.0% | 10.0g |
$1531.0 | 2025-04-22 | |
| Aaron | AR028RHS-50mg |
N-(3-bromophenyl)-1-benzofuran-2-carboxamide |
433956-86-6 | 95% | 50mg |
$115.00 | 2025-02-16 | |
| Aaron | AR028RHS-100mg |
N-(3-bromophenyl)-1-benzofuran-2-carboxamide |
433956-86-6 | 95% | 100mg |
$157.00 | 2025-02-16 |
N-(3-bromophenyl)-1-benzofuran-2-carboxamide Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on N-(3-bromophenyl)-1-benzofuran-2-carboxamide
Professional Introduction to N-(3-bromophenyl)-1-benzofuran-2-carboxamide (CAS No. 433956-86-6)
N-(3-bromophenyl)-1-benzofuran-2-carboxamide (CAS No. 433956-86-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has been extensively studied for its potential applications in drug discovery and development. The presence of both bromine and amide functional groups in its molecular structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in the realm of bioactive agents.
The< strong>3-bromophenyl moiety in the compound's name is a key feature that contributes to its reactivity and utility in organic synthesis. Bromine atoms are known for their ability to participate in various chemical reactions, including cross-coupling reactions, which are fundamental in constructing complex molecular architectures. This property makes N-(3-bromophenyl)-1-benzofuran-2-carboxamide a valuable building block for the synthesis of novel pharmaceuticals.
The benzofuran core is another critical component of this compound, providing a rigid and aromatic scaffold that can be modified further to achieve desired pharmacological properties. Benzofurans are a class of heterocyclic compounds that have been widely explored for their biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The combination of these structural elements in N-(3-bromophenyl)-1-benzofuran-2-carboxamide suggests potential therapeutic applications across multiple disease areas.
In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific biological pathways. N-(3-bromophenyl)-1-benzofuran-2-carboxamide has been investigated as a potential lead compound for such inhibitors due to its ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions. Its molecular structure allows for fine-tuning of pharmacokinetic properties, which is crucial for the development of effective drugs.
The amide group in the compound's structure also plays a significant role in its biological activity. Amides are known to be important pharmacophores in many drugs, contributing to their binding affinity and selectivity. The presence of an amide linkage in N-(3-bromophenyl)-1-benzofuran-2-carboxamide suggests that it may exhibit inhibitory effects on enzymes or receptors that are amide-sensitive.
The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. Benzofurans, in particular, have been extensively studied due to their diverse biological activities and structural versatility. N-(3-bromophenyl)-1-benzofuran-2-carboxamide, with its unique combination of functional groups, represents a promising candidate for further investigation.
Ongoing research efforts are focused on exploring the pharmacological potential of N-(3-bromophenyl)-1-benzofuran-2-carboxamide. Studies have begun to uncover its interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. Preliminary findings suggest that this compound may exhibit anti-inflammatory properties, making it a candidate for developing novel therapeutics for conditions such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its potential therapeutic applications, N-(3-bromophenyl)-
The synthesis and characterization of N-(
The future prospects for N-(
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